Cas no 1097729-64-0 (Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate)
Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate
- Cyclohexanecarboxylic acid, 1-(2-chloroethyl)-4-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, ethy...
- Cyclohexanecarboxylic acid, 1-(2-chloroethyl)-4-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-, ethyl ester
- ethyl 4-(tert-butyldimethylsilyloxy)-1-(2-chloroethyl)cyclohexanecarboxylate
- ethyl 4-[tert-butyl(dimethyl)silyl]oxy-1-(2-chloroethyl)cyclohexane-1-carboxylate
- Ethyl 4-{[tert-butyl(dimethyl)silyl]oxy}-1-(2-chloroethyl)cyclohexane-1-carboxylate
- DB-342975
- Ethyl4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate
- ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexane-1-carboxylate
- ETHYL 4-[(TERT-BUTYLDIMETHYLSILYL)OXY]-1-(2-CHLOROETHYL)CYCLOHEXANE-1-CARBOXYLATE
- DTXSID20739148
- SCHEMBL3928843
- 1097729-64-0
-
- Inchi: 1S/C17H33ClO3Si/c1-7-20-15(19)17(12-13-18)10-8-14(9-11-17)21-22(5,6)16(2,3)4/h14H,7-13H2,1-6H3
- InChI Key: YANGIWQPAWDQLA-UHFFFAOYSA-N
- SMILES: ClCCC1(C(=O)OCC)CCC(CC1)O[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 348.1887491g/mol
- Monoisotopic Mass: 348.1887491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM138020-1g |
ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexane-1-carboxylate |
1097729-64-0 | 95% | 1g |
$729 | 2023-11-25 | |
| Chemenu | CM138020-1g |
ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexane-1-carboxylate |
1097729-64-0 | 95% | 1g |
$729 | 2021-08-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756974-1g |
Ethyl 4-((tert-Butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexane-1-carboxylate |
1097729-64-0 | 95% | 1g |
¥6213.00 | 2024-08-09 |
Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate
Comprehensive Overview of Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate (CAS No. 1097729-64-0)
Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate (CAS No. 1097729-64-0) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the 2-chloroethyl moiety, make it a valuable building block in modern synthetic chemistry. Researchers and industry professionals often search for this compound due to its relevance in drug discovery, particularly in the development of pro-drugs and targeted delivery systems.
The compound’s CAS No. 1097729-64-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its cyclohexanecarboxylate backbone is a common scaffold in bioactive molecules, contributing to its popularity in medicinal chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes.
One of the standout features of Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate is its versatility. The TBS group offers excellent stability under various reaction conditions, while the chloroethyl side chain provides a reactive handle for further functionalization. This dual functionality makes it a sought-after reagent in peptide synthesis, catalysis, and polymer chemistry. Users frequently inquire about its solubility, stability, and compatibility with other reagents, reflecting its practical importance in lab settings.
In the context of search engine optimization (SEO), keywords like "TBS-protected cyclohexane derivatives", "chloroethyl carboxylate applications", and "CAS 1097729-64-0 supplier" are highly relevant. These terms cater to researchers seeking synthetic protocols, suppliers, or analytical data. Additionally, the compound’s role in high-throughput screening and combinatorial chemistry aligns with current industry priorities, making it a recurring topic in scientific forums and publications.
From a regulatory perspective, Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate is handled under standard laboratory safety protocols. While not classified as hazardous under most jurisdictions, proper storage and handling are essential to maintain its integrity. The compound’s spectroscopic data (e.g., NMR, IR) and chromatographic profiles are well-documented, aiding in quality control and verification processes.
Looking ahead, the demand for custom synthetic intermediates like this compound is expected to grow, driven by advancements in precision medicine and bioconjugation techniques. Its compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in modern labs. For those exploring its applications, peer-reviewed journals and patent literature offer extensive case studies, particularly in cancer research and neurological drug development.
1097729-64-0 (Ethyl 4-((tert-butyldimethylsilyl)oxy)-1-(2-chloroethyl)cyclohexanecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)